Cas no 625-89-8 (nitrosobis(2,2,2-trifluoroethyl)amine)

• Product Name: nitrosobis(2,2,2-trifluoroethyl)amine
• CAS No: 625-89-8
• MF: C₄H₄F₆N₂O
• MW: 210.077781677246
• MDL: MFCD01730446
• CID: 512719
• PubChem ID: 12267
• Update Time: 2026-04-29

nitrosobis(2,2,2-trifluoroethyl)amine Chemical and Physical Properties

Names and Identifiers

• Ethanamine,2,2,2-trifluoro-N-nitroso-N-(2,2,2-trifluoroethyl)-
• N,N-bis(2,2,2-trifluoroethyl)nitrous amide
• N-nitrosobis(2,2,2-trifluoroethyl)amine
• 2,2,2-Trifluoro-N-nitroso-N-(2,2,2-trifluoroethyl)ethanamine
• nitrosobis(2,2,2-trifluoroethyl)amine

• MDL： MFCD01730446

Computed Properties

• Exact Mass: 210.02282

Experimental Properties

• PSA: 32.67

Additional information on nitrosobis(2,2,2-trifluoroethyl)amine

Nitrosobis(2,2,2-trifluoroethyl)amine (CAS No. 625-89-8): An Overview of Its Properties, Applications, and Recent Research

Nitrosobis(2,2,2-trifluoroethyl)amine (CAS No. 625-89-8) is a unique compound that has garnered significant attention in the fields of chemistry and pharmaceutical research due to its distinctive properties and potential applications. This compound is characterized by its nitroso group and two trifluoroethyl groups, which contribute to its chemical stability and reactivity. In this article, we will delve into the structure, synthesis, properties, and recent research developments surrounding nitrosobis(2,2,2-trifluoroethyl)amine.

The molecular formula of nitrosobis(2,2,2-trifluoroethyl)amine is C₆H₄F₆N₃O. The presence of the trifluoroethyl groups imparts significant fluorine content to the molecule, which can influence its physical and chemical properties. These groups are known for their electron-withdrawing effects, which can affect the molecule's reactivity and stability. The nitroso group (NO) is another key functional group that contributes to the compound's unique characteristics.

Nitrosobis(2,2,2-trifluoroethyl)amine can be synthesized through various methods. One common approach involves the reaction of 2,2,2-trifluoroethylamine with a nitrosating agent such as sodium nitrite in an acidic medium. This reaction typically proceeds via the formation of an intermediate nitroso salt, which then undergoes further transformations to yield the final product. The synthesis process must be carefully controlled to ensure high yields and purity of the desired compound.

The physical properties of nitrosobis(2,2,2-trifluoroethyl)amine are noteworthy. It is a colorless liquid at room temperature with a boiling point of approximately 100°C. The compound exhibits low solubility in water but is highly soluble in organic solvents such as dichloromethane and acetonitrile. These solubility characteristics make it suitable for various chemical reactions and applications in both laboratory and industrial settings.

In terms of chemical reactivity, nitrosobis(2,2,2-trifluoroethyl)amine has been studied for its potential as a reagent in organic synthesis. Its nitroso group can participate in various reactions such as nucleophilic substitution and addition reactions. Additionally, the trifluoroethyl groups can influence the reactivity by stabilizing transition states or intermediates through their electron-withdrawing effects.

Recent research has explored the potential applications of nitrosobis(2,2,2-trifluoroethyl)amine in pharmaceuticals and materials science. In pharmaceutical research, compounds containing nitroso groups have shown promise as prodrugs or drug delivery agents due to their ability to release active molecules under specific conditions. For instance, studies have demonstrated that certain nitroso-containing compounds can release nitric oxide (NO), a molecule with various biological activities including vasodilation and anti-inflammatory effects.

In materials science, nitrosobis(2,2,2-trifluoroethyl)amine has been investigated for its potential use in the development of new materials with enhanced properties. The fluorine content of the compound can contribute to improved thermal stability and chemical resistance in polymers and other materials. Additionally, the presence of the nitroso group can influence the mechanical properties and processability of these materials.

The environmental impact of nitrosobis(2,2,2-trifluoroethyl)amine is also an important consideration. While it is not classified as a hazardous substance under current regulations, its environmental fate and behavior should be carefully monitored to ensure responsible use and disposal practices. Studies have shown that compounds containing fluorine can persist in the environment for extended periods due to their high stability.

In conclusion, nitrosobis(2,2,2-trifluoroethyl)amine (CAS No. 625-89-8) is a multifaceted compound with a range of potential applications in chemistry and related fields. Its unique structure and properties make it an interesting subject for ongoing research and development. As new findings continue to emerge, the potential uses of this compound are likely to expand further.